N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide
Overview
Description
N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide, also known as BTBDA, is a chemical compound that has garnered interest in scientific research for its potential as a therapeutic agent. BTBDA belongs to the class of compounds known as benzamides, which have been shown to exhibit a variety of biological activities.
Mechanism of Action
The mechanism of action of N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide is not fully understood, but it is thought to involve the inhibition of enzymes involved in DNA replication and cell division. This compound may also induce apoptosis by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory and antioxidant properties. This compound has also been shown to inhibit the activity of enzymes involved in cholesterol synthesis.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide in lab experiments is its relatively simple synthesis method. However, this compound is not a widely studied compound, and further research is needed to fully understand its potential as a therapeutic agent.
Future Directions
There are several future directions for research on N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide. One area of interest is the development of this compound analogs with improved anti-cancer activity. Another area of interest is the investigation of the mechanism of action of this compound and its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease.
In conclusion, this compound is a chemical compound that has shown potential as a therapeutic agent for cancer and other diseases. Further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide involves the reaction of N-benzyl-3,5-dimethoxybenzamide with tert-butyl bromoacetate in the presence of a base. The resulting product is then hydrolyzed to yield this compound.
Scientific Research Applications
N-benzyl-N-(tert-butyl)-3,5-dimethoxybenzamide has been studied for its potential as an anti-cancer agent. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-benzyl-N-tert-butyl-3,5-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-20(2,3)21(14-15-9-7-6-8-10-15)19(22)16-11-17(23-4)13-18(12-16)24-5/h6-13H,14H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWXRFUVLSKMWAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(CC1=CC=CC=C1)C(=O)C2=CC(=CC(=C2)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![O-isopropyl [(3-chloro-1-benzothien-2-yl)carbonyl]thiocarbamate](/img/structure/B5807354.png)
![N-(4-{[(1-ethylpropyl)amino]sulfonyl}phenyl)acetamide](/img/structure/B5807360.png)
![N-(2,6-dimethylphenyl)-2-[(5-isopropyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5807365.png)
![N-(2-{[2-(4-chlorophenyl)acetyl]amino}phenyl)butanamide](/img/structure/B5807372.png)
![3-(4-bromophenyl)-2-{[2-(4-methoxyphenyl)-2-oxoethyl]thio}-4(3H)-quinazolinone](/img/structure/B5807373.png)
![5-[(4-chloro-3-methylphenoxy)methyl]-N-(5-methyl-3-isoxazolyl)-2-furamide](/img/structure/B5807379.png)
![4-({4-[(2-chlorobenzyl)oxy]phenyl}carbonothioyl)morpholine](/img/structure/B5807381.png)
